Ethyl 4-(4-benzyl-5-oxomorpholine-3-carboxamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[(4-benzyl-5-oxomorpholine-3-carbonyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C20H27N3O5/c1-2-28-20(26)22-10-8-16(9-11-22)21-19(25)17-13-27-14-18(24)23(17)12-15-6-4-3-5-7-15/h3-7,16-17H,2,8-14H2,1H3,(H,21,25)
• InChI Key: OMYMFDVDTPECDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2COCC(=O)N2CC3=CC=CC=C3
• Molecular Formula: C20H27N3O5
• Molecular Weight: 389.4 g/mol

Description

Ethyl 4-(4-benzyl-5-oxomorpholine-3-carboxamido)piperidine-1-carboxylate is a chemical compound. It is also known as 4-BENZYL-5-OXO-MORPHOLINE-3-CARBOXYLIC ACID METHYL ESTER and Ethyl (S)-4-benzyl-5-oxomorpholine-3-carboxylate.

Physical And Chemical Properties Analysis

The molecular formula of a similar compound, (S)-ETHYL 4-BENZYL-5-OXO-MORPHOLINE-3-CARBOXYLATE, is C14H17NO4 and its molecular weight is 263.29. For more detailed physical and chemical properties such as melting point, boiling point, and density, specialized databases or literature should be consulted.

Scientific Research Applications

Mycobacterium Tuberculosis GyrB Inhibitors

Ethyl 4-(4-benzyl-5-oxomorpholine-3-carboxamido)piperidine-1-carboxylate and its derivatives have been studied for their potential in inhibiting Mycobacterium tuberculosis GyrB ATPase. This is significant in the context of antituberculosis activity, where certain compounds within this class demonstrated notable effectiveness in vitro. For instance, one specific compound exhibited a Mycobacterium tuberculosis minimum inhibitory concentration (MIC) of 28.44 μM and was not cytotoxic at 50 μM (Jeankumar et al., 2013).

Microbial Reduction Applications

The microbial reduction of this compound has been explored, showing that the majority of evaluated microorganisms produced ethyl cis-(3R,4R)-1-benzyl-3R-hydroxy-piperidine-4R-carboxylate as the major product. This reduction process achieved high diastereo- and enantioselectivities, indicating potential for specific applications in stereospecific synthesis (Guo et al., 2006).

Anti-Acetylcholinesterase Activity

A series of derivatives related to this compound were synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds showed promising results, with specific modifications leading to substantial increases in activity. This research suggests potential use in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).

Antibacterial Activity

Some derivatives of this compound exhibited moderate to significant antibacterial activity. This research opens the door to further exploration of these compounds as potential antibacterial agents (Khalid et al., 2016).